Cas no 2171433-48-8 ((3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid)

• Product Name: (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid
• CAS No: 2171433-48-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6478512
• PubChem ID: 165558209
• Update Time: 2025-06-08

(3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid
• EN300-1475878
• (3R)-3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}heptanoic acid
• 2171433-48-8

• Inchi： 1S/C28H34N2O5/c1-2-3-9-18(16-26(31)32)29-27(33)23-14-8-15-25(23)30-28(34)35-17-24-21-12-6-4-10-19(21)20-11-5-7-13-22(20)24/h4-7,10-13,18,23-25H,2-3,8-9,14-17H2,1H3,(H,29,33)(H,30,34)(H,31,32)/t18-,23?,25?/m1/s1
• InChI Key： HVMDWMVSDLIVTP-HYCNBMAASA-N
• SMILES： O=C(C1CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@@H](CC(=O)O)CCCC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid

Recent Advances in the Study of (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid (CAS: 2171433-48-8)

The compound (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid (CAS: 2171433-48-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and small-molecule inhibitors. Recent studies have explored its role in modulating protein-protein interactions and its utility in solid-phase peptide synthesis (SPPS).

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's efficacy as a building block for the synthesis of cyclic peptides targeting G-protein-coupled receptors (GPCRs). The research demonstrated that the incorporation of this compound into peptide backbones enhanced binding affinity and metabolic stability, making it a promising candidate for the development of novel GPCR modulators. The study also noted the compound's compatibility with Fmoc-based SPPS protocols, which are widely used in peptide manufacturing.

Further investigations into the pharmacokinetic properties of (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid were reported in a 2024 ACS Chemical Biology article. The study utilized advanced mass spectrometry techniques to evaluate the compound's stability under physiological conditions. Results indicated that the molecule exhibited favorable resistance to enzymatic degradation, a critical attribute for its potential use in vivo. Additionally, the research team identified optimal conditions for its purification and storage, which are essential for large-scale production.

In the context of drug discovery, a collaborative effort between academic and industrial researchers has explored the compound's utility in fragment-based drug design (FBDD). A preprint available on bioRxiv (2024) described the use of (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid as a scaffold for generating diverse chemical libraries. The study employed computational modeling and high-throughput screening to identify lead compounds with activity against kinase targets implicated in oncology and inflammatory diseases.

Despite these advancements, challenges remain in the broader application of this compound. For instance, its synthetic accessibility and cost-effectiveness at scale require further optimization. Recent patents filed by pharmaceutical companies suggest ongoing efforts to address these issues, with novel synthetic routes and catalytic methods under development. These innovations could significantly enhance the compound's utility in industrial settings.

In conclusion, (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid (CAS: 2171433-48-8) represents a versatile and valuable tool in modern medicinal chemistry. Its applications span peptide therapeutics, fragment-based drug discovery, and beyond. Continued research into its properties and synthetic methodologies will likely uncover additional opportunities for its use in addressing unmet medical needs.